Cas no 886761-79-1 (2-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol
• CAS No: 886761-79-1
• MF: C₉H₈F₄O
• MW: 208.152836799622
• MDL: MFCD06660358
• CID: 712897
• PubChem ID: 17750840
• Update Time: 2025-04-19

2-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol,2-fluoro-5-(trifluoromethyl)-
• 2-[2-Fluoro-5-(trifluoromethyl)phenyl]ethanol
• JRD-2015
• 2-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol
• 2-(2-Fluoro-5-(trifluoromethyl)phenyl)ethanol
• chloro?[2-[1-[(4-methylphenyl)imino]ethyl]ferrocenyl-C,N]triphenylphosphine)-Palladium
• DTXSID20590711
• 2-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-ol
• MFCD06660358
• JS-4529
• 886761-79-1
• AKOS015956963
• EN300-1932383
• YYIXBCMBMSZIOV-UHFFFAOYSA-N
• 2-Fluoro-5-(trifluoromethyl)phenethyl alcohol
• CS-0268033
• 2-(2-Fluoro-5-(trifluoromethyl)phenyl)ethan-1-ol

• MDL： MFCD06660358
• Inchi： 1S/C9H8F4O/c10-8-2-1-7(9(11,12)13)5-6(8)3-4-14/h1-2,5,14H,3-4H2
• InChI Key： YYIXBCMBMSZIOV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1CCO

Computed Properties

• Exact Mass: 208.05100
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Refractive Index: 1.4525
• PSA: 20.23000
• LogP: 2.37930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes